molecular formula C19H22N2O5S B7697055 N-(4-methoxyphenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide

N-(4-methoxyphenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide

Cat. No. B7697055
M. Wt: 390.5 g/mol
InChI Key: ISRAGATZKQCLNY-UHFFFAOYSA-N
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Description

N-(4-methoxyphenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide, commonly known as MPSPA, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields of research. MPSPA is a small molecule inhibitor that has been shown to have promising results in the inhibition of certain enzymes and proteins that play a crucial role in the development of various diseases. In

Mechanism of Action

MPSPA works by inhibiting the activity of certain enzymes and proteins that play a crucial role in the development of various diseases. The exact mechanism of action of MPSPA is not fully understood, but it is believed to work by binding to the active site of the target protein or enzyme, thereby preventing its activity. MPSPA has been shown to inhibit the activity of various proteins and enzymes, including beta-secretase, p38 MAPK, and mTOR, among others.
Biochemical and Physiological Effects
MPSPA has been shown to have various biochemical and physiological effects, depending on the target protein or enzyme that it inhibits. In cancer cells, MPSPA has been shown to inhibit the growth and proliferation of cancer cells by inhibiting the activity of certain proteins that are involved in the cell cycle. In Alzheimer's disease, MPSPA has been shown to inhibit the formation of beta-amyloid plaques by inhibiting the activity of beta-secretase. MPSPA has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPSPA in lab experiments is its specificity for certain proteins and enzymes. MPSPA has been shown to inhibit the activity of specific proteins and enzymes, making it a useful tool for studying their function in various biological processes. However, one of the limitations of using MPSPA in lab experiments is its potential toxicity. MPSPA has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on MPSPA. One area of research is the development of more potent and selective inhibitors of specific proteins and enzymes. Another area of research is the development of MPSPA-based drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. Additionally, more research is needed to fully understand the mechanism of action of MPSPA and its potential side effects.

Synthesis Methods

The synthesis of MPSPA involves a series of chemical reactions that are carried out in a laboratory setting. The general method involves the reaction of 4-methoxyphenylamine with 4-(pyrrolidin-1-ylsulfonyl)phenol in the presence of a base to form the desired product. The reaction is then followed by the acetylation of the amine group with acetic anhydride to form the final product, MPSPA.

Scientific Research Applications

MPSPA has been shown to have promising results in the inhibition of various enzymes and proteins that play a crucial role in the development of various diseases. Some of the diseases that MPSPA has been studied for include cancer, Alzheimer's disease, and inflammation. MPSPA has been shown to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment. In Alzheimer's disease, MPSPA has been shown to inhibit the activity of beta-secretase, an enzyme that is involved in the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. MPSPA has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.

properties

IUPAC Name

N-(4-methoxyphenyl)-2-(4-pyrrolidin-1-ylsulfonylphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O5S/c1-25-16-6-4-15(5-7-16)20-19(22)14-26-17-8-10-18(11-9-17)27(23,24)21-12-2-3-13-21/h4-11H,2-3,12-14H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISRAGATZKQCLNY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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